Cas no 1882219-74-0 (5-amino-1-3-hydroxy-2-(hydroxymethyl)-2-methylpropyl-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-1-3-hydroxy-2-(hydroxymethyl)-2-methylpropyl-1,2-dihydropyridin-2-one
• CAS No: 1882219-74-0
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 6066229
• PubChem ID: 165473757
• Update Time: 2025-07-28

5-amino-1-3-hydroxy-2-(hydroxymethyl)-2-methylpropyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-3-hydroxy-2-(hydroxymethyl)-2-methylpropyl-1,2-dihydropyridin-2-one
• EN300-1108456
• 1882219-74-0
• 5-amino-1-[3-hydroxy-2-(hydroxymethyl)-2-methylpropyl]-1,2-dihydropyridin-2-one

• Inchi： 1S/C10H16N2O3/c1-10(6-13,7-14)5-12-4-8(11)2-3-9(12)15/h2-4,13-14H,5-7,11H2,1H3
• InChI Key： KVZBVVMOSJUEHT-UHFFFAOYSA-N
• SMILES： OCC(C)(CO)CN1C(C=CC(=C1)N)=O

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 86.8Ų

Additional information on 5-amino-1-3-hydroxy-2-(hydroxymethyl)-2-methylpropyl-1,2-dihydropyridin-2-one

Comprehensive Overview of 5-amino-1-3-hydroxy-2-(hydroxymethyl)-2-methylpropyl-1,2-dihydropyridin-2-one (CAS No. 1882219-74-0)

The compound 5-amino-1-3-hydroxy-2-(hydroxymethyl)-2-methylpropyl-1,2-dihydropyridin-2-one (CAS No. 1882219-74-0) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring both amino and hydroxy functional groups, makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its applications for targeting enzyme inhibition and modulating cellular pathways, which aligns with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel heterocyclic compounds like 5-amino-1-3-hydroxy-2-(hydroxymethyl)-2-methylpropyl-1,2-dihydropyridin-2-one has surged due to their role in addressing unmet medical needs. This compound’s dihydropyridin-2-one core is structurally similar to several FDA-approved drugs, sparking interest in its potential for treating chronic diseases. For instance, its hydroxymethyl and methylpropyl substituents could enhance bioavailability, a critical factor in modern drug design. These attributes make it a hot topic in forums discussing next-generation therapeutics and small-molecule drug candidates.

From a synthetic chemistry perspective, CAS No. 1882219-74-0 presents intriguing challenges and opportunities. Its multifunctional groups require precise protection-deprotection strategies during synthesis, a subject frequently searched by organic chemists. The compound’s 1,2-dihydropyridin-2-one scaffold is also a focal point for researchers exploring green chemistry approaches, as sustainability becomes a priority in pharmaceutical manufacturing. Discussions on platforms like ResearchGate often highlight its potential as a building block for bioconjugation or prodrug development.

The pharmacological profile of 5-amino-1-3-hydroxy-2-(hydroxymethyl)-2-methylpropyl-1,2-dihydropyridin-2-one is another area of intense scrutiny. Preliminary studies suggest its amino group may interact with biological targets such as kinases or GPCRs, which are central to cancer research and neurodegenerative disease studies. This aligns with Google Trends data showing rising searches for "kinase inhibitors 2023" and "GPCR modulators." Additionally, its hydroxy functionalities could enable hydrogen bonding, improving target specificity—a key consideration in AI-driven drug discovery platforms.

Analytical characterization of CAS No. 1882219-74-0 involves advanced techniques like NMR spectroscopy and mass spectrometry, topics frequently queried by lab professionals. Its stability under various pH conditions is also a common research focus, particularly for formulators working on oral drug delivery systems. These practical aspects are often explored in LinkedIn groups dedicated to pharmaceutical analysis, reflecting the compound’s relevance to industry workflows.

In summary, 5-amino-1-3-hydroxy-2-(hydroxymethyl)-2-methylpropyl-1,2-dihydropyridin-2-one represents a compelling case study at the intersection of medicinal chemistry and biotechnology. Its structural complexity and functional diversity position it as a valuable asset for tackling contemporary challenges in drug development, while its synthetic accessibility meets the growing demand for cost-effective APIs. As research progresses, this compound may well emerge as a cornerstone in the next wave of innovative therapeutics.